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Compound of Interest

Compound Name: Carbocysteine lysine

Cat. No.: B057108

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of
carbocysteine lysine salt solutions in experimental settings. The information is intended to
ensure consistency, accuracy, and reproducibility in research applications.

Physicochemical Properties

Carbocysteine lysine salt is a dipeptide composed of carbocysteine and lysine.[1] The
monohydrate form is commonly used in pharmaceutical preparations and research.[1]

Table 1: Physicochemical Properties of Carbocysteine Lysine Salt Monohydrate
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Property Value Reference(s)
Molecular Formula C11H25N307S [2]

Molecular Weight 343.40 g/mol [2]
Appearance White to slightly yellow solid [31[4]

Approximately 21.6 mg/mL
N (Note: Temperature and pH not
Water Solubility N [1][3]
specified). Generally reported

as "completely soluble".

Ethanol Solubility Practically insoluble [3][4]

Melting Point =177 -181°C [4]

Stability and Storage
Solid Form

Carbocysteine lysine salt powder should be stored at room temperature in a cool, dry, and
well-ventilated area.[3] It should be kept in its original container, tightly closed, and protected
from direct sunlight and heat sources.[3] The compound is incompatible with strong acids and
bases.[3][4]

Aqueous Solutions

The stability of carbocysteine in aqueous solutions is influenced by pH and temperature.[5]
While stable in the presence of light, degradation can occur at elevated temperatures.[5] One
study on carbocysteine (not the lysine salt specifically) in a syrup formulation noted
degradation at 60°C and 80°C in the pH range of 5.0-7.0.[6] It is recommended to prepare
fresh solutions for each experiment. If short-term storage is necessary, solutions should be
stored at 2-8°C and used within 24 hours.

Experimental Protocols
Protocol 1: Preparation of a Stock Solution (e.g., 100
mM)
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This protocol describes the preparation of a 100 mM stock solution of carbocysteine lysine
salt monohydrate in a sterile aqueous solvent.

Materials:

o Carbocysteine lysine salt monohydrate (MW: 343.40 g/mol )
 Sterile, high-purity water (e.g., Milli-Q or equivalent)

 Sterile conical tubes (e.g., 15 mL or 50 mL)

o Calibrated analytical balance

» Vortex mixer

 Sterile filter (0.22 um) and syringe

Procedure:

o Calculation: To prepare 10 mL of a 100 mM stock solution, calculate the required mass of
carbocysteine lysine salt monohydrate:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) =0.1 mol/L x 0.01 L x 343.40 g/mol = 0.3434 g

e Weighing: Accurately weigh 343.4 mg of carbocysteine lysine salt monohydrate using an
analytical balance.

» Dissolution: Transfer the weighed powder into a sterile 15 mL conical tube. Add
approximately 8 mL of sterile, high-purity water.

e Mixing: Tightly cap the tube and vortex until the powder is completely dissolved. The solution
should be clear and colorless.

e Volume Adjustment: Adjust the final volume to 10 mL with sterile, high-purity water.
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 Sterilization: Sterilize the stock solution by passing it through a 0.22 um sterile syringe filter
into a new sterile tube.

o Storage: Store the stock solution at 2-8°C for short-term use (up to 24 hours). For longer-
term storage, it is advisable to prepare fresh solutions.

Experimental Workflow: Solution Preparation

(1. Calculate Mass)
;
(2. Weigh Powder)
;
(3. Dissolve in Solvent)
;
(4. Vortex to Mia
;
(5. Adjust Final Vqume)
;
(6. Sterile Filter)
;
(7. Store Appropriately)

Click to download full resolution via product page
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Caption: Workflow for preparing carbocysteine lysine salt solutions.

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments

This protocol outlines the dilution of the 100 mM stock solution to prepare working
concentrations for treating cultured cells. The example below is for preparing a 100 uM working
solution.

Materials:

e 100 mM Carbocysteine lysine salt stock solution (from Protocol 1)
» Appropriate sterile cell culture medium

 Sterile microcentrifuge tubes or conical tubes

Procedure:

e Dilution Calculation: To prepare 1 mL of a 100 uM working solution from a 100 mM stock
solution, a 1:1000 dilution is required.

o Volume of stock solution = (Final Concentration x Final Volume) / Stock Concentration
o Volume of stock solution = (100 uM x 1 mL) / 100,000 uM = 0.001 mL or 1 pL
e Preparation: In a sterile tube, add 999 pL of pre-warmed sterile cell culture medium.

o Addition of Stock: Add 1 pL of the 100 mM carbocysteine lysine salt stock solution to the
cell culture medium.

¢ Mixing: Gently mix the solution by pipetting up and down or by gentle vortexing.
o Application: The working solution is now ready to be added to the cell cultures.

Table 2: Example Concentrations for In Vitro Experiments
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Working
Assay Type CelllSystem Type Concentration Reference(s)
Range
Anti-inflammatory Human Alveolar
o 10, 100, 1000 pM
Assay Epithelial Cells (A549)

o Bronchoalveolar
Antioxidant Assay 1.5-30mM
Lavage (BAL)

o Ultrasound-treated
Antioxidant Assay 15-25mM
Human Serum

o Cultured Human Lung
Antioxidant Assay _ 0.16 mM
Endothelial Cells

. Human Respiratory
lon Channel Activity o 100 puM
Epithelial Cells

Mechanism of Action: Inhibition of NF-kB and
ERK1/2 MAPK Signaling

Carbocysteine exerts its anti-inflammatory effects, at least in part, by inhibiting the activation of
the NF-kB and ERK1/2 MAPK signaling pathways. In models of inflammation, such as
stimulation with TNF-a, carbocysteine has been shown to decrease the phosphorylation of NF-
KB p65 and ERK1/2, thereby preventing the nuclear translocation of p65 and subsequent
transcription of pro-inflammatory cytokines.
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Inhibitory Effect of Carbocysteine on Inflammatory Signaling
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Caption: Carbocysteine's inhibition of NF-kB and ERK1/2 pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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